Cas no 27442-77-9 (1H-Imidazole, 2,4,5-tribromo-1-(2-propynyl)-)
27442-77-9 structure
Product Name:1H-Imidazole, 2,4,5-tribromo-1-(2-propynyl)-
CAS No:27442-77-9
MF:C6H3Br3N2
MW:342.813418626785
CID:1429829
Update Time:2024-08-15
1H-Imidazole, 2,4,5-tribromo-1-(2-propynyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole, 2,4,5-tribromo-1-(2-propynyl)-
- 1H-Imidazole, 2,4,5-tribromo-1-(2-propyn-1-yl)-
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- Inchi: 1S/C6H3Br3N2/c1-2-3-11-5(8)4(7)10-6(11)9/h1H,3H2
- InChI Key: JWPRSXASUHRTST-UHFFFAOYSA-N
- SMILES: C1(Br)N(CC#C)C(Br)=C(Br)N=1
Computed Properties
- Exact Mass: 339.78459
Experimental Properties
- Density: 2.24±0.1 g/cm3(Predicted)
- Melting Point: 123 °C
- Boiling Point: 388.9±52.0 °C(Predicted)
- PSA: 17.82
- pka: -1.46±0.60(Predicted)
1H-Imidazole, 2,4,5-tribromo-1-(2-propynyl)- Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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